Cas no 2228163-69-5 (4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine)

• Product Name: 4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine
• CAS No: 2228163-69-5
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 6358457
• PubChem ID: 165798580
• Update Time: 2025-05-20

4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine
• EN300-1918004
• 2228163-69-5
• 4-[(3-bromo-4-methylthiophen-2-yl)oxy]piperidine

• Inchi： 1S/C10H14BrNOS/c1-7-6-14-10(9(7)11)13-8-2-4-12-5-3-8/h6,8,12H,2-5H2,1H3
• InChI Key： QOVHWTWJYCKSBM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1OC1CCNCC1

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine

4-(3-Bromo-4-methylthiophen-2-yl)oxypiperidine (CAS No. 2228163-69-5): A Comprehensive Overview

4-(3-Bromo-4-methylthiophen-2-yl)oxypiperidine (CAS No. 2228163-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative features a unique molecular structure combining a piperidine moiety with a methylthiophene group, making it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials due to its versatile chemical properties.

The compound's molecular formula is C₁₀H₁₄BrNO₂S, with a molecular weight of 292.19 g/mol. Its structure contains both heterocyclic components (thiophene and piperidine rings) that are commonly found in bioactive molecules. The presence of the bromo substituent at the 3-position of the thiophene ring makes it particularly useful for further chemical modifications through cross-coupling reactions, which is why it's frequently searched in relation to Suzuki coupling reactions and palladium-catalyzed transformations.

Recent trends in medicinal chemistry have shown growing interest in thiophene-containing compounds like 4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine due to their potential biological activities. Many researchers are investigating its use as a precursor for developing CNS-active compounds, given that similar structures have shown promise in neurological applications. The compound's lipophilic nature and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies.

In material science applications, this compound serves as an important intermediate for creating organic electronic materials. The thiophene-piperidine hybrid structure offers interesting electronic properties that could be useful in developing organic semiconductors or photovoltaic materials. Many recent patent filings mention similar structures for use in OLED technology and conductive polymers, making this a hot topic in materials research.

The synthesis of 4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine typically involves multi-step organic reactions starting from commercially available thiophene derivatives. Common synthetic routes include bromination of methylthiophene followed by ether formation with piperidine derivatives. Researchers often optimize these methods to improve yield and purity, as evidenced by numerous publications in journals like Journal of Organic Chemistry and Tetrahedron Letters.

Quality control for this compound typically involves analytical techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. The purity specification for research-grade material usually exceeds 95%, with some applications requiring even higher purity levels. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light to maintain stability.

Market demand for 4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine has been steadily increasing, particularly from pharmaceutical research organizations and academic institutions. Several specialty chemical suppliers now offer this compound, with prices varying based on purity and quantity. The growing interest in heterocyclic chemistry and structure-activity relationship studies continues to drive its popularity in scientific circles.

From a safety perspective, standard laboratory precautions should be observed when handling this compound. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. Material safety data sheets (MSDS) provided by suppliers contain detailed handling and disposal information that researchers should review before use.

Future research directions for 4-(3-bromo-4-methylthiophen-2-yl)oxypiperidine may explore its potential in developing new therapeutic agents or advanced materials. The compound's versatility makes it a valuable tool for medicinal chemists working on structure-based drug design and for materials scientists investigating novel organic electronic components. Its unique combination of structural features ensures it will remain an important compound in chemical research for years to come.